Cas no 301320-51-4 (Propanoic acid,2-methyl-3-[[(4-methylphenyl)sulfonyl](phenylmethyl)amino]-)

• Product Name: Propanoic acid,2-methyl-3-[[(4-methylphenyl)sulfonyl](phenylmethyl)amino]-
• CAS No: 301320-51-4
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 312415
• PubChem ID: 2848243
• Update Time: 2025-04-19

Propanoic acid,2-methyl-3-[[(4-methylphenyl)sulfonyl](phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-3-[[(4-methylphenyl)sulfonyl](phenylmethyl)amino]-
• 3-[benzyl-(4-methylphenyl)sulfonylamino]-2-methylpropanoic acid
• 3-[Benzyl-(toluene-4-sulfonyl)-amino]-2-methyl-propionic acid
• AC1ME4UP
• AG-E-98743
• CTK4G4518
• MolPort-001-933-180
• Oprea1_225353
• Oprea1_356846
• STK373322
• 3-(N-Benzyl-4-methylphenylsulfonamido)-2-methylpropanoic acid
• DTXSID80385908
• AKOS000301406
• 3-(N-Benzyl-4-methylphenylsulfonamido)-2-methylpropanoicacid
• FT-0644371
• 301320-51-4
• 3-[Benzyl(4-methylbenzene-1-sulfonyl)amino]-2-methylpropanoic acid
• AKOS022072742
• 3-[benzyl-(toluene-4-sulfonyl)amino]-2-methyl-propionic acid
• HMS1697O09

• MDL： MFCD00780985
• Inchi： 1S/C18H21NO4S/c1-14-8-10-17(11-9-14)24(22,23)19(12-15(2)18(20)21)13-16-6-4-3-5-7-16/h3-11,15H,12-13H2,1-2H3,(H,20,21)
• InChI Key： KGGQQAQHEMCAKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(CC1C=CC=CC=1)CC(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 347.11900
• Monoisotopic Mass: 347.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Boiling Point: 539.3°Cat760mmHg
• Flash Point: 279.9°C
• PSA: 83.06000
• LogP: 3.98740

Propanoic acid,2-methyl-3-[[(4-methylphenyl)sulfonyl](phenylmethyl)amino]- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT